Cas no 154505-91-6 (1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione)

1-(3,4-Difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione is a fluorinated pyrroledione derivative with potential applications in organic synthesis and pharmaceutical research. Its structure features a difluorophenyl substituent, which may enhance metabolic stability and bioavailability in drug development. The compound's reactive dihydro-pyrrole-2,5-dione core allows for further functionalization, making it a versatile intermediate for heterocyclic chemistry. The presence of fluorine atoms can influence electronic properties and improve binding affinity in medicinal chemistry applications. This compound is typically characterized by high purity and stability under standard storage conditions, ensuring reliable performance in synthetic workflows. Its unique structural features make it valuable for exploring structure-activity relationships in bioactive molecule design.
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione structure
154505-91-6 structure
Product Name:1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
CAS No:154505-91-6
MF:C10H5F2NO2
MW:209.149009466171
CID:106603
PubChem ID:2731193
Update Time:2025-10-24

1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2,5-dione,1-(3,4-difluorophenyl)-
    • 1-(3,4-difluorophenyl)pyrrole-2,5-dione
    • N-(3,4-DIFLUOROPHENYL)MALEIMIDE
    • 1-(3,4-difluorophenyl)-1H-pyrrole-2,5-dione
    • AC1MBTVN
    • CTK4C8287
    • SBB094156
    • AKOS MSC-0046
    • 1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
    • A809547
    • SCHEMBL15758167
    • 154505-91-6
    • AKOS000249289
    • FT-0605582
    • DTXSID60369685
    • BB 0218869
    • F6617-8424
    • BVNOVCCMWCOYQL-UHFFFAOYSA-N
    • Cyto8D10
    • Inchi： 1S/C10H5F2NO2/c11-7-2-1-6(5-8(7)12)13-9(14)3-4-10(13)15/h1-5H
    • InChI Key： BVNOVCCMWCOYQL-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)N1C(C=CC1=O)=O)F

Computed Properties

  • Exact Mass: 209.02900
  • Monoisotopic Mass: 209.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 37.4Ų

Experimental Properties

  • Density: 1.508
  • Boiling Point: 335°Cat760mmHg
  • Flash Point: 156.4°C
  • Refractive Index: 1.582
  • PSA: 37.38000
  • LogP: 1.45920

1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6617-8424-2μmol
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
2μmol
 $57.0 2023-09-07
Life Chemicals
F6617-8424-5μmol
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
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5μmol
 $63.0 2023-09-07
Life Chemicals
F6617-8424-10μmol
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
10μmol
 $69.0 2023-09-07
Life Chemicals
F6617-8424-20μmol
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
20μmol
 $79.0 2023-09-07
Life Chemicals
F6617-8424-1mg
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
1mg
 $54.0 2023-09-07
Life Chemicals
F6617-8424-2mg
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
2mg
 $59.0 2023-09-07
Life Chemicals
F6617-8424-3mg
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
3mg
 $63.0 2023-09-07
Life Chemicals
F6617-8424-4mg
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
4mg
 $66.0 2023-09-07
Life Chemicals
F6617-8424-5mg
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
5mg
 $69.0 2023-09-07
Life Chemicals
F6617-8424-10mg
1-(3,4-difluorophenyl)-2,5-dihydro-1H-pyrrole-2,5-dione
 154505-91-6
10mg
 $79.0 2023-09-07

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